Cas no 2228230-76-8 (4-(4-aminobutyl)-2-(dimethylamino)methylphenol)

• Product Name: 4-(4-aminobutyl)-2-(dimethylamino)methylphenol
• CAS No: 2228230-76-8
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6141636
• PubChem ID: 165676780
• Update Time: 2025-05-26

4-(4-aminobutyl)-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminobutyl)-2-(dimethylamino)methylphenol
• EN300-1754074
• 2228230-76-8
• 4-(4-aminobutyl)-2-[(dimethylamino)methyl]phenol

• Inchi： 1S/C13H22N2O/c1-15(2)10-12-9-11(5-3-4-8-14)6-7-13(12)16/h6-7,9,16H,3-5,8,10,14H2,1-2H3
• InChI Key： ZHQPSFORXWYVBM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)CCCCN

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(4-aminobutyl)-2-(dimethylamino)methylphenol

Recent Advances in the Study of 4-(4-aminobutyl)-2-(dimethylamino)methylphenol (CAS: 2228230-76-8)

The compound 4-(4-aminobutyl)-2-(dimethylamino)methylphenol (CAS: 2228230-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic route for 4-(4-aminobutyl)-2-(dimethylamino)methylphenol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that 4-(4-aminobutyl)-2-(dimethylamino)methylphenol exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders. Preliminary in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a crucial property for central nervous system (CNS) targeting drugs.

In addition to its neurological effects, recent research has explored the compound's anti-inflammatory and antioxidant properties. A 2023 study in the European Journal of Pharmacology reported that 4-(4-aminobutyl)-2-(dimethylamino)methylphenol significantly reduces oxidative stress and inflammation in cellular models, indicating its potential as a therapeutic agent for inflammatory diseases. These findings are particularly relevant given the growing interest in multi-target drugs for complex diseases.

Despite these promising results, challenges remain in the development of 4-(4-aminobutyl)-2-(dimethylamino)methylphenol as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and long-term safety need to be addressed in future studies. However, the current body of research provides a strong foundation for further exploration and underscores the compound's potential in the pharmaceutical industry.

In conclusion, 4-(4-aminobutyl)-2-(dimethylamino)methylphenol (CAS: 2228230-76-8) represents a promising candidate for various therapeutic applications. Continued research into its synthesis, pharmacological properties, and mechanisms of action will be essential for unlocking its full potential. The recent advancements in this field highlight the importance of interdisciplinary collaboration in driving innovation in chemical biology and pharmaceutical sciences.